Cas no 686771-72-2 (3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one)

3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is a thienopyrimidinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a fused thieno[3,2-d]pyrimidinone core, substituted with a 4-methylphenyl group at the 3-position and a 2-methylbenzylthio moiety at the 2-position. This compound may exhibit biological activity due to its heterocyclic framework, which is commonly associated with kinase inhibition or other therapeutic targets. The presence of sulfur and nitrogen in the ring system enhances its binding affinity to biological receptors. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery and development. The compound's stability and purity are critical for reproducible research outcomes.
3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one structure
686771-72-2 structure
Product Name:3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
CAS No:686771-72-2
MF:C21H20N2OS2
MW:380.526302337646
CID:5884428
PubChem ID:2155219
Update Time:2025-05-27

3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-((2-methylbenzyl)thio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
    • Thieno[3,2-d]pyrimidin-4(3H)-one, 6,7-dihydro-3-(4-methylphenyl)-2-[[(2-methylphenyl)methyl]thio]-
    • 3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
    • F0579-0168
    • 686771-72-2
    • 3-(4-methylphenyl)-2-[(2-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
    • AKOS024584850
    • Inchi: 1S/C21H20N2OS2/c1-14-7-9-17(10-8-14)23-20(24)19-18(11-12-25-19)22-21(23)26-13-16-6-4-3-5-15(16)2/h3-10H,11-13H2,1-2H3
    • InChI Key: IGCSMUSHZGCMCP-UHFFFAOYSA-N
    • SMILES: C1(SCC2=CC=CC=C2C)N(C2=CC=C(C)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

  • Exact Mass: 380.10170561g/mol
  • Monoisotopic Mass: 380.10170561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 83.3Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 564.8±60.0 °C(Predicted)
  • pka: -0.28±0.20(Predicted)

3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

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